Cas no 39835-05-7 (6-Methoxybenzodisoxazole)

• Product Name: 6-Methoxybenzodisoxazole
• CAS No: 39835-05-7
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD06659636
• CID: 924954
• PubChem ID: 21404133
• Update Time: 2025-08-04

6-Methoxybenzodisoxazole Chemical and Physical Properties

Names and Identifiers

• 6-Methoxybenzo[d]isoxazole
• 6-methoxy-1,2-Benzisoxazole
• 6-methoxy-1,2-benzoxazole
• 6-METHOXY-BENZO[D]ISOXAZOLE
• AG-F-40780
• AK112558
• CTK4I1958
• KB-249022
• SureCN4859239
• CS-0367361
• SCHEMBL4859239
• DTXSID60613170
• 39835-05-7
• DB-069880
• AKOS006292086
• A924572
• 6-Methoxybenzodisoxazole

• MDL： MFCD06659636
• Inchi： 1S/C8H7NO2/c1-10-7-3-2-6-5-9-11-8(6)4-7/h2-5H,1H3
• InChI Key： POTFXHBOYWNKII-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C=N1)OC

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26000
• LogP: 1.83640

6-Methoxybenzodisoxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 6-Methoxybenzodisoxazole

6-Methoxybenzodisoxazole (CAS No. 39835-05-7): An Overview of a Versatile Heterocyclic Compound

6-Methoxybenzodisoxazole (CAS No. 39835-05-7) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science due to its unique structural and functional properties. This compound, characterized by its benzodisoxazole core and a methoxy substituent at the 6-position, exhibits a range of biological activities and potential applications in drug discovery and material science.

The benzodisoxazole scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. The presence of the methoxy group at the 6-position imparts additional stability and modulates the electronic properties of the molecule, making it an attractive candidate for various applications. Recent research has highlighted the potential of 6-Methoxybenzodisoxazole in several areas, including as an intermediate in the synthesis of pharmaceuticals, as a ligand in coordination chemistry, and as a building block in the development of functional materials.

In the realm of medicinal chemistry, 6-Methoxybenzodisoxazole has shown promising results in the development of new therapeutic agents. Studies have demonstrated its potential as an inhibitor of various enzymes and receptors, which are implicated in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 6-Methoxybenzodisoxazole exhibited potent inhibitory activity against the enzyme monoamine oxidase (MAO), which is a key target in the treatment of depression and Parkinson's disease.

The methoxy substituent plays a crucial role in modulating the biological activity of 6-Methoxybenzodisoxazole. The electron-donating nature of the methoxy group enhances the electron density on the benzodisoxazole ring, which can influence its binding affinity to target proteins. This property has been leveraged to design more potent and selective inhibitors for various therapeutic targets. Additionally, the methoxy group can improve the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

Beyond its medicinal applications, 6-Methoxybenzodisoxazole has also found utility in materials science. The benzodisoxazole core is known for its excellent thermal stability and photophysical properties, making it an attractive building block for the synthesis of advanced materials such as polymers, organic semiconductors, and luminescent materials. Recent research has explored the use of 6-Methoxybenzodisoxazole derivatives in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. These materials exhibit high efficiency and stability, which are essential for practical applications in display technology and renewable energy.

The synthetic accessibility of 6-Methoxybenzodisoxazole is another factor that contributes to its widespread use in research and development. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common approach involves the cyclization of appropriately substituted precursors under mild conditions. The versatility of these synthetic methods allows for easy modification of the molecule to tailor its properties for specific applications.

In conclusion, 6-Methoxybenzodisoxazole (CAS No. 39835-05-7) is a versatile heterocyclic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and functional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its performance, 6-Methoxybenzodisoxazole is poised to play a crucial role in advancing various fields of science and technology.